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Compound of Interest

Compound Name: 1,1-Dichloroethane

Cat. No.: B041102

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 1,1-Dichloroethane in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
use of this chemical.

Immediate Safety Information

1,1-Dichloroethane is a flammable, colorless, oily liquid with a chloroform-like odor.[1][2][3][4]
It is crucial to handle this substance with extreme care due to its potential health hazards.
Exposure can cause irritation to the skin, eyes, and respiratory tract.[1] Inhalation may lead to
central nervous system depression, with symptoms including headache, dizziness, and
nausea.[1][2][5] Chronic exposure may affect the liver and kidneys, and it is considered a
potential carcinogen.[1][3]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to minimize exposure risk.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

full-face shield.

Prevents eye contact with
liquid splashes or high vapor

concentrations.[2][5][6]

Skin Protection

Chemical-resistant gloves
(e.g., Viton®, PVA) and a lab
coat. For larger quantities,
chemical-resistant coveralls

are recommended.

Prevents skin contact, which
can cause irritation and
absorption.[2][5][6]

Respiratory Protection

Use in a certified chemical
fume hood. If concentrations
may exceed exposure limits, a
NIOSH-approved respirator is

required.

Protects against inhalation of
harmful vapors.[1][2][5]

Respiratory Protection Guidelines[2][5]

Exposure Concentration

Required Respirator Type

Up to 1000 ppm

Any supplied-air respirator.

Up to 2500 ppm

Any supplied-air respirator operated in a

continuous-flow mode.

Up to 3000 ppm (IDLH)

A self-contained breathing apparatus (SCBA)

with a full facepiece or a supplied-air respirator

with a full facepiece.

Emergency/Unknown

SCBA with a full facepiece operated in a

pressure-demand or other positive-pressure

mode.

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure the safe handling of 1,1-Dichloroethane from procurement to

use.
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e Pre-Handling Preparation:

o

Ensure the work area is a certified chemical fume hood with proper ventilation.[7]

Verify that an emergency eyewash station and safety shower are accessible and
operational.[7]

Assemble all necessary PPE and ensure it is in good condition.
Locate and have ready spill control materials (e.g., vermiculite, dry sand).[1]

Keep all ignition sources away from the handling area as 1,1-Dichloroethane is highly
flammable.[8]

e During Handling:

o

[¢]

[¢]

[e]

o

Don the appropriate PPE before opening the container.

Ground and bond containers when transferring the liquid to prevent static discharge.[1][8]
Dispense the smallest amount necessary for the experiment.

Keep the container tightly closed when not in use.[8]

Work cautiously to avoid splashing or creating aerosols.

Post-Handling Procedures:

Tightly seal the 1,1-Dichloroethane container.
Return the container to a designated, cool, dry, and well-ventilated storage area.[8][9]
Wipe down the work surface in the fume hood.

Properly dispose of any contaminated disposable materials (e.g., pipette tips, wipes) in a
designated hazardous waste container.

Remove PPE and wash hands thoroughly with soap and water.
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Emergency Procedures

Immediate and correct response is critical in an emergency.

Emergency Scenario Procedural Steps

1. Evacuate all non-essential personnel from the
immediate area.[1] 2. Eliminate all sources of
ignition.[1] 3. Ventilate the area.[1] 4. Wearing
full PPE, absorb the spill with a non-combustible
Spill or Leak material like vermiculite or dry sand.[1][6] 5.

Collect the absorbed material using non-
sparking tools and place it into a sealed, labeled
container for hazardous waste disposal.[6] 6. Do

not wash spills into the sewer system.[1]

1. Evacuate the area immediately. 2. If the fire is
small and you are trained, use a dry chemical,
CO2, or alcohol-resistant foam extinguisher.
Fire Water may be ineffective.[1][6] 3. Be aware that
containers can explode in a fire and that
poisonous gases, such as phosgene, can be
produced.[1] 4. Cool containers exposed to fire

with water from a safe distance.[8]

Inhalation: Move the individual to fresh air
immediately. If breathing has stopped, provide
artificial respiration. Seek immediate medical
attention.[1][10] Skin Contact: Promptly wash
the affected area with large amounts of soap
and water. Remove contaminated clothing.[1][5]
Personal Exposure i .
Eye Contact: Immediately flush eyes with
copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids.
Seek immediate medical attention.[1][5]
Ingestion: Do NOT induce vomiting. Seek

immediate medical attention.[2][5]
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Disposal Plan

1,1-Dichloroethane and materials contaminated with it must be disposed of as hazardous
waste.

e \Waste Collection:

o Collect all 1,1-Dichloroethane waste, including contaminated solids, in a designated,
sealed, and clearly labeled hazardous waste container.

o Do not mix with other waste streams unless compatible. 1,1-Dichloroethane is
incompatible with strong oxidizers and strong caustics.[2][5]

o Waste Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secure
secondary containment area while awaiting pickup.

 Final Disposal:
o Arrange for disposal through a licensed professional waste disposal service.[8]

o Disposal methods may include incineration in a chemical incinerator equipped with an
afterburner and scrubber.[8]

o Follow all local, state, and federal environmental regulations for hazardous waste disposal.

[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 1,1-Dichloroethane.
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Property

Value

OSHA Permissible Exposure Limit (PEL)

100 ppm (8-hour TWA)[1][2][3][5]

NIOSH Recommended Exposure Limit (REL)

100 ppm (10-hour TWA)[1][2][3][5]

ACGIH Threshold Limit Value (TLV)

100 ppm (8-hour TWA)[1][9]

NIOSH Immediately Dangerous to Life or Health
(IDLH)

3,000 ppm[2][3]

Flash Point

2°F 1 -17°C[2][3][5]

Flammable Limits (in air)

5.4% - 11.4% by volume[2][3][5]

Specific Gravity

1.18 g/cm3[2][5]

Vapor Pressure

182 mmHg at 20°C[2][3][5]

Boiling Point

135°F / 57.2°C[2][3][5]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 1,1-

Dichloroethane in a laboratory setting.
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1. Preparation Phase

Assess Hazards & Review SDS

\ 4

Verify Fume Hood & Safety Equipment

\ 4

Select & Inspect PPE

\4

Prepare Spill Kit

2. Handling Pha

Don Appropriate PPE

Work Inside Fume Hood

~ \Emgrgency Response

®@

xecute Spill Protocol

Contain & Clean

Ground & Bond Containers

Execute First Aid Protocol Execute Fire Protocol

Decontaminate & Seek Medical Aid Evacuate & Alert

Dispense Chemical & Seal Container

3. Post-Hand|ing & Disposal

Segregate & Label Waste

Clean Work Area

Store Waste in Designated Area

Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,1-Dichloroethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dichloroethane]. BenchChem, [2025]. [Online PDF]. Available at:
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1-1-dichloroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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